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Introduction
Aniline (C₆H₅NH₂) is a foundational aromatic amine extensively utilized in the synthesis of a

vast array of compounds within the pharmaceutical, polymer, and dye industries. The

purification of aniline, particularly from aqueous reaction mixtures or byproducts, presents a

unique challenge due to the formation of a minimum-boiling heterogeneous azeotrope with

water. This application note details the properties of the aniline-water azeotrope and provides

protocols for its application in the purification of aniline via steam distillation and its use as an

entrainer in breaking other azeotropic mixtures.

The aniline-water azeotrope is characterized by its ability to distill at a temperature lower than

the boiling points of either pure aniline (184°C) or pure water (100°C). This phenomenon is

exploited in steam distillation, a process that allows for the separation and purification of aniline

from non-volatile impurities at temperatures below its decomposition point.

Properties of the Aniline-Water Azeotrope
The aniline-water azeotrope is a heterogeneous, or two-phase, azeotrope. Upon condensation

of the vapor, the liquid separates into two immiscible layers: an aniline-rich organic layer and a

water-rich aqueous layer. This property is crucial for the subsequent separation of aniline from

the distillate.

Table 1: Physical Properties of Aniline, Water, and their Azeotrope
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Property Aniline Water
Aniline-Water
Azeotrope

Boiling Point (°C at 1

atm)
184.1 100.0 ~98

Molecular Weight (

g/mol )
93.13 18.02 N/A

Density (g/cm³ at

20°C)
1.022 0.998 N/A

Table 2: Composition of the Aniline-Water Azeotrope

Pressure Temperature (°C)
Aniline in Vapor (%
by weight)

Reference

Atmospheric ~98 19-20 [1]

778.0 mm Hg Not Specified 3.64 (mol%) [2]

Table 3: Solubility of Aniline in Water

Temperature (°C) Solubility ( g/100g H₂O)

25 ~3.6

86 3.7

Application Note 1: Purification of Aniline by Steam
Distillation
Objective: To purify crude aniline containing non-volatile impurities by exploiting the formation

of the aniline-water azeotrope.

Principle: Steam distillation is a separation technique used for temperature-sensitive materials.

[3] When steam is passed through a mixture of aniline and non-volatile impurities, the aniline

co-distills with the steam at a temperature close to the azeotrope's boiling point.[4] The non-
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volatile impurities remain in the distillation flask. The collected distillate separates into two

layers, allowing for the recovery of purified aniline.[1]

Experimental Protocol: Laboratory Scale
Materials:

Crude aniline

Distilled water

Sodium chloride (NaCl)

Drying agent (e.g., anhydrous potassium hydroxide pellets)

Diethyl ether (or other suitable extraction solvent)

Equipment:

Steam generator (or a flask for boiling water)

Distillation flask (round-bottom flask)

Claisen adapter

Condenser

Receiving flask

Separatory funnel

Heating mantle or water bath

Standard laboratory glassware

Procedure:

Apparatus Setup: Assemble the steam distillation apparatus as depicted in the workflow

diagram below. The distillation flask should be charged with the crude aniline.
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Steam Generation: Begin generating steam in the steam generator.

Distillation: Introduce the steam into the distillation flask containing the crude aniline. The

mixture will begin to boil and the aniline-water azeotrope will distill over.

Collection: Collect the distillate, which will appear milky due to the emulsion of aniline and

water. Continue the distillation until no more aniline is observed in the distillate.

Separation: Transfer the collected distillate to a separatory funnel. The mixture will separate

into two distinct layers: a lower, denser layer of aniline and an upper aqueous layer.

Salting Out (Optional): To reduce the solubility of aniline in the aqueous layer and improve

recovery, add a saturated solution of sodium chloride (brine) to the separatory funnel and

shake gently.

Extraction: Separate the aniline layer. The aqueous layer can be extracted with a small

amount of diethyl ether to recover any dissolved aniline. Combine the ether extracts with the

main aniline layer.

Drying: Dry the aniline layer using a suitable drying agent like anhydrous potassium

hydroxide pellets.

Solvent Removal: If an extraction solvent was used, remove it by simple distillation or rotary

evaporation.

Final Purification: The recovered aniline can be further purified by fractional distillation to

obtain high-purity aniline.[3]

Workflow Diagram
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Caption: Workflow for the purification of aniline using steam distillation.

Application Note 2: Aniline as an Entrainer in
Azeotropic Distillation
Objective: To separate a binary azeotropic mixture, such as cyclohexane and benzene, using

aniline as an entrainer in extractive distillation.

Principle: Aniline can be used as a solvent in extractive distillation to break the azeotrope of

close-boiling mixtures like cyclohexane and benzene.[5] Aniline interacts differently with the

components of the azeotrope, altering their relative volatilities and allowing for their separation

by distillation.[6] In the case of the cyclohexane-benzene azeotrope, the addition of aniline

allows for the overhead distillation of the higher-boiling component, cyclohexane.

Experimental Protocol: Conceptual Laboratory Scale
Materials:

Cyclohexane-benzene azeotropic mixture

Aniline (high purity)

Equipment:

Extractive distillation column (a packed or trayed column)

Reboiler

Condenser

Solvent recovery column

Heating mantles

Standard laboratory glassware

Procedure:
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Column Setup: Assemble the extractive distillation apparatus as shown in the logical

diagram.

Feed Introduction: Introduce the cyclohexane-benzene azeotropic mixture into the middle of

the extractive distillation column.

Entrainer Introduction: Feed high-purity aniline near the top of the column. A recommended

solvent-to-feed ratio for industrial processes is 4, which can be adapted for a laboratory

scale.[7]

Extractive Distillation: Heat the reboiler to begin the distillation process. The presence of

aniline will increase the relative volatility of benzene, causing cyclohexane to move up the

column and be collected as the overhead product.

Bottoms Product: A mixture of aniline and benzene will be collected from the bottom of the

column.

Solvent Recovery: The aniline-benzene mixture is then fed into a second distillation column

(solvent recovery column) to separate the lower-boiling benzene from the higher-boiling

aniline.

Aniline Recycling: The recovered aniline from the bottom of the recovery column can be

recycled back into the extractive distillation column.

Logical Relationship Diagram
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Caption: Process flow for separating a cyclohexane-benzene azeotrope using aniline.

Safety Precautions
Aniline is toxic and a suspected carcinogen. All manipulations should be carried out in a well-

ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses,

lab coat) must be worn. Care should be taken to avoid inhalation of vapors and skin contact.
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Conclusion
The aniline-water azeotrope is a key feature in the purification of aniline and serves as a

practical example of the application of azeotropic principles in chemical separation processes.

Understanding and utilizing the properties of this azeotrope allows for efficient purification of

aniline and the separation of other complex mixtures, making it a valuable tool for researchers

and professionals in drug development and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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